Cas no 1354951-29-3 (Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester)

• Product Name: Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester
• CAS No: 1354951-29-3
• MF: C₁₀H₁₂FNO₃
• MW: 213.205586433411
• CID: 5218020
• Update Time: 2025-05-21

Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester
• Ethyl 2-amino-3-fluoro-4-methoxybenzoate

• Inchi： 1S/C10H12FNO3/c1-3-15-10(13)6-4-5-7(14-2)8(11)9(6)12/h4-5H,3,12H2,1-2H3
• InChI Key： IITDUNMKFVDBHC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(OC)C(F)=C1N

Additional information on Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester

Benzoic Acid, 2-Amino-3-Fluoro-4-Methoxy-, Ethyl Ester (CAS No. 1354951-29-3)

The compound Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester, also known by its CAS number CAS No. 1354951-29-3, is a significant organic compound with diverse applications in the fields of pharmaceuticals, agrochemicals, and material science. This compound is characterized by its unique structure, which includes a benzoic acid moiety substituted with an amino group at position 2, a fluoro group at position 3, and a methoxy group at position 4. The ethyl ester functionality further enhances its chemical versatility.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel anti-inflammatory and anticancer agents. Researchers have demonstrated that the presence of the amino and fluoro groups significantly influences the compound's pharmacokinetic properties, making it a promising candidate for targeted drug delivery systems. The methoxy group at position 4 has been shown to improve solubility and bioavailability, which are critical factors in drug design.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic substitution and esterification reactions. The amino group at position 2 plays a crucial role in these reactions, acting as a nucleophile in various substitution reactions. The fluoro group at position 3 contributes to the compound's stability and reactivity, while the methoxy group at position 4 enhances its solubility in organic solvents.

One of the most recent advancements in the study of this compound involves its application in polymer chemistry. Scientists have successfully incorporated this compound into polymeric materials to create novel materials with enhanced mechanical properties and thermal stability. The ethyl ester functionality has been found to improve the compatibility of the compound with various polymer matrices, leading to innovative applications in packaging and electronics.

Moreover, this compound has shown potential in agrochemical applications, particularly as a precursor for herbicides and fungicides. The amino and fluoro groups contribute to its biocidal activity, while the methoxy group enhances its stability under environmental conditions. Recent field trials have demonstrated its effectiveness in controlling crop pests without adverse environmental impacts.

In conclusion, Benzoic acid, 2-amino-3-fluoro-4-methoxy-, ethyl ester (CAS No. 1354951-29-3) is a versatile compound with wide-ranging applications across multiple industries. Its unique structure and functional groups make it an invaluable tool in modern chemical research and development. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more significant role in advancing scientific and technological innovations.